3-(3-Benzylureido)cyclohexyl phenylcarbamate
Description
3-(3-Benzylureido)cyclohexyl phenylcarbamate, also known as BHPC, is a novel compound that has been extensively studied for its potential use as a therapeutic agent. BHPC belongs to the class of compounds known as ureido-substituted cyclohexylphenylcarbamates, which have been shown to exhibit a range of biological activities, including anti-inflammatory and analgesic effects.
Scientific Research Applications
Transition-Metal Phosphors with Cyclometalating Ligands
This review discusses the systematic preparation of transition-metal-based phosphors, showcasing their applications in organic light-emitting diodes (OLEDs). Cyclometalating ligands, which may share structural motifs with "3-(3-Benzylureido)cyclohexyl phenylcarbamate," enable fine-tuning of emission wavelengths across the visible spectrum, indicating potential applications in phosphorescent displays and illumination devices (Y. Chi & P. Chou, 2010).
Benzophenone-3 in Sunscreens
A review on benzophenone-3 (BP-3), a component in sunscreens, explores its environmental impact and potential aquatic ecosystem risks. This study's focus on the environmental presence and toxicological profile of BP-3, a compound with structural similarities to many phenylcarbamates, underscores the importance of understanding the ecological consequences of chemical compounds (Sujin Kim & Kyungho Choi, 2014).
Benzene-1,3,5-tricarboxamide in Supramolecular Chemistry
Research on benzene-1,3,5-tricarboxamides (BTAs) highlights their significance across various scientific fields, from nanotechnology to biomedical applications. The versatility of BTAs in forming stable supramolecular structures could hint at the potential utility of similar compounds, including "3-(3-Benzylureido)cyclohexyl phenylcarbamate," in designing new materials or drug delivery systems (S. Cantekin, T. D. de Greef, & A. Palmans, 2012).
Benzofuran Derivatives in Drug Development
A review on benzofuran compounds, known for their strong biological activities, outlines their potential as natural drug lead compounds. Similar to benzofurans, "3-(3-Benzylureido)cyclohexyl phenylcarbamate" could possess significant biological activities, suggesting its exploration in drug development (Yu-hang Miao et al., 2019).
Organotin(IV) Complexes in Anticarcinogenicity
This review emphasizes the anticarcinogenicity and toxicity of organotin(IV) complexes, showcasing their potential in cancer therapy. The discussion on the biological properties of these complexes may inspire further research into the therapeutic applications of structurally complex compounds like "3-(3-Benzylureido)cyclohexyl phenylcarbamate" (Saqib Ali, S. Shahzadi, & Imtiaz-ud-Din., 2018).
properties
IUPAC Name |
[3-(benzylcarbamoylamino)cyclohexyl] N-phenylcarbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O3/c25-20(22-15-16-8-3-1-4-9-16)23-18-12-7-13-19(14-18)27-21(26)24-17-10-5-2-6-11-17/h1-6,8-11,18-19H,7,12-15H2,(H,24,26)(H2,22,23,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUNLNWPSSVPXDX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)OC(=O)NC2=CC=CC=C2)NC(=O)NCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Benzylureido)cyclohexyl phenylcarbamate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-chloro-N-[2-methyl-4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide](/img/structure/B2588641.png)
![7-[(6-chloro-4H-1,3-benzodioxin-8-yl)methoxy]-3-(2-methoxyphenyl)-4H-chromen-4-one](/img/structure/B2588644.png)
![4-[4-[(Dimethylsulfamoylamino)methyl]-6-methoxy-1,3,5-triazin-2-yl]morpholine](/img/structure/B2588645.png)
![N-(6-bromobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide](/img/structure/B2588646.png)
![1-((2-amino-2-oxoethyl)thio)-N,4-diisobutyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B2588649.png)
![2-Methyl-5-[(3R)-pyrrolidin-3-yl]oxypyridine;dihydrochloride](/img/structure/B2588654.png)
![N-(2,3-dihydro-1H-inden-1-yl)-2-{[6-(4-fluorobenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2588655.png)
![2-methyl-3-phenyl-N-(pyridin-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidin-8-amine](/img/structure/B2588658.png)